Cas no 61830-03-3 (3-Isoquinolinecarboxylic acid, 4-mercapto-)

• Product Name: 3-Isoquinolinecarboxylic acid, 4-mercapto-
• CAS No: 61830-03-3
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• CID: 465156
• PubChem ID: 12361225
• Update Time: 2025-04-19

3-Isoquinolinecarboxylic acid, 4-mercapto- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 4-mercapto-
• 4-sulfanylisoquinoline-3-carboxylic acid
• 61830-03-3
• DTXSID90494095
• CHEMBL3252132
• 4-mercaptoisoquinoline-3-carboxylic acid

• Inchi： 1S/C10H7NO2S/c12-10(13)8-9(14)7-4-2-1-3-6(7)5-11-8/h1-5,14H,(H,12,13)
• InChI Key： AUTROPAUWXZWCJ-UHFFFAOYSA-N
• SMILES： SC1C(C(=O)O)=NC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 205.01981
• Monoisotopic Mass: 205.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 50.19